Cas no 81294-16-8 ( )

• Product Name: &nbsp
• CAS No: 81294-16-8
• MF: C₁₂H₈S₃
• MW: 248.386919021606
• CID: 878053
• PubChem ID: 24883825
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,5-di(thiophen-3-yl)thiophene
• 3 2':5' 3 -TERTHIOPHENE
• 2,2':5',3''-terthiophene
• 2,5-bis(3-thienyl)thiophene
• 3,2':5',3''-Terthiophene
• 81294-16-8
• NSC-700223
• 3,2':5',3'-Terthiophene, 97%
• Q27121891
• NSC700223
• NCI60_035957
• CHEBI:50078
• OXELADINCITRATE
• 3 2':5'3-Terthiophene
• AI-942/13331618
• SCHEMBL1679991
• CHEMBL2003427
• DTXSID10231040
•  

• MDL： MFCD01927451
• Inchi： 1S/C12H8S3/c1-2-12(10-4-6-14-8-10)15-11(1)9-3-5-13-7-9/h1-8H
• InChI Key： OQKJYJOKTGKIRJ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CSC=C1)C1=CSC=C1

Computed Properties

• Exact Mass: 247.97900
• Monoisotopic Mass: 247.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.318
• Melting Point: 175-181 °C (lit.)
• Boiling Point: 315.6°C at 760 mmHg
• Flash Point: 106.8°C
• Refractive Index: 1.672
• PSA: 84.72000
• LogP: 5.20510

  Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22